2-(4-chlorophenoxy)-N'-(phenylacetyl)acetohydrazide

• IUPAC Name: N'-[2-(4-chlorophenoxy)acetyl]-2-phenylacetohydrazide
• InChI: InChI=1S/C16H15ClN2O3/c17-13-6-8-14(9-7-13)22-11-16(21)19-18-15(20)10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,18,20)(H,19,21)
• InChI Key: PLWAETJHLRZEGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NNC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol

Description

2-(4-chlorophenoxy)-N'-(phenylacetyl)acetohydrazide, also known as CPAAH, is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. This compound belongs to the family of hydrazide derivatives that have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N'-(phenylacetyl)acetohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It also inhibits the activity of histone deacetylase (HDAC), an enzyme that plays a role in the regulation of gene expression. Additionally, this compound has been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a receptor that plays a role in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. It has also been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-chlorophenoxy)-N'-(phenylacetyl)acetohydrazide is its wide range of biological activities, which makes it a promising candidate for the development of new drugs. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for laboratory experiments. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 2-(4-chlorophenoxy)-N'-(phenylacetyl)acetohydrazide. One potential direction is the development of new derivatives of this compound that exhibit improved solubility and pharmacokinetic properties. Another potential direction is the investigation of the potential use of this compound in the treatment of other diseases such as diabetes and obesity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicinal chemistry.
In conclusion, this compound is a promising compound that has been extensively researched for its potential applications in the field of medicinal chemistry. Its wide range of biological activities, ease of synthesis, and potential use in the treatment of various diseases make it a promising candidate for the development of new drugs. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N'-(phenylacetyl)acetohydrazide involves the reaction between 4-chlorophenol, phenylacetic acid, and hydrazine hydrate. The reaction is carried out in the presence of a catalyst such as p-toluenesulfonic acid or sulfuric acid. The resulting product is then purified through recrystallization to obtain the pure form of this compound.

Scientific Research Applications

2-(4-chlorophenoxy)-N'-(phenylacetyl)acetohydrazide has been shown to exhibit a wide range of biological activities, making it a promising candidate for the development of new drugs. Some of the potential applications of this compound include its use as an anti-inflammatory agent, analgesic, and antitumor agent. It has also been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.